2-[5-(4-sec-butoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-phenylacetamide

• Molecular Formula: C22H22N2O4S
• Molecular Weight: 410.5 g/mol
• IUPAC Name: 2-[(5Z)-5-[(4-butan-2-yloxyphenyl)methylidene]-2,4-dioxo-1,3-thiazolidin-3-yl]-N-phenylacetamide
• InChI: InChI=1S/C22H22N2O4S/c1-3-15(2)28-18-11-9-16(10-12-18)13-19-21(26)24(22(27)29-19)14-20(25)23-17-7-5-4-6-8-17/h4-13,15H,3,14H2,1-2H3,(H,23,25)/b19-13-
• InChI Key: UTRYIIFWLLCCNW-UYRXBGFRSA-N
• Isomeric SMILES: CCC(C)OC1=CC=C(C=C1)/C=C\2/C(=O)N(C(=O)S2)CC(=O)NC3=CC=CC=C3
• SMILES: CCC(C)OC1=CC=C(C=C1)C=C2C(=O)N(C(=O)S2)CC(=O)NC3=CC=CC=C3

Description

2-[5-(4-sec-butoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-phenylacetamide is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is commonly referred to as BTPT and is a thiazolidinedione derivative. The unique molecular structure of BTPT has led to its investigation for various applications, including its potential use as an organic semiconductor and as an anti-diabetic agent.

Mechanism of Action

The mechanism of action of BTPT as an anti-diabetic agent involves its ability to activate peroxisome proliferator-activated receptor gamma (PPARγ), a nuclear receptor that regulates glucose and lipid metabolism. Activation of PPARγ results in increased insulin sensitivity and glucose uptake in adipose tissue and skeletal muscle, leading to improved glycemic control.
Biochemical and Physiological Effects:
BTPT has been shown to have several biochemical and physiological effects, including increased insulin sensitivity, improved glucose uptake, and decreased blood glucose levels. Additionally, BTPT has been shown to have anti-inflammatory and antioxidant properties, which may contribute to its potential therapeutic effects.

Advantages and Limitations for Lab Experiments

One advantage of using BTPT in lab experiments is its high purity and stability, which allows for accurate and reproducible results. However, one limitation is its relatively low solubility in water, which can make it challenging to work with in aqueous solutions.

Future Directions

There are several future directions for research on BTPT, including further investigation of its potential as an anti-diabetic agent and its applications in organic electronics and materials science. Additionally, research could focus on developing more efficient synthesis methods for BTPT and exploring its potential as a catalyst in various reactions.

Synthesis Methods

The synthesis of BTPT involves a multi-step process that begins with the reaction of 4-sec-butoxybenzaldehyde with thiosemicarbazide to form 5-(4-sec-butoxybenzylidene)-2,4-dioxothiazolidine. This intermediate is then reacted with N-phenylacetyl chloride to yield the final product, 2-[5-(4-sec-butoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-phenylacetamide.

Scientific Research Applications

BTPT has been investigated for its potential applications in various fields, including organic electronics, materials science, and medicinal chemistry. In organic electronics, BTPT has been explored as an organic semiconductor due to its high electron mobility and stability. In materials science, BTPT has been studied for its potential use as a catalyst in various reactions. In medicinal chemistry, BTPT has been investigated for its potential use as an anti-diabetic agent.